![molecular formula C12H8ClF3N2O2S B1421588 4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfonyl}aniline CAS No. 1221792-42-2](/img/structure/B1421588.png)
4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfonyl}aniline
Overview
Description
“4-Chloro-3-(trifluoromethyl)aniline” is a chemical compound with the linear formula ClC6H3(CF3)NH2 . It is also known as 4-Chloro-α,α,α-trifluoro-m-toluidine, and 5-Amino-2-chlorobenzotrifluoride .
Molecular Structure Analysis
The molecular structure of “4-Chloro-3-(trifluoromethyl)aniline” can be represented by the SMILES stringNc1ccc(Cl)c(c1)C(F)(F)F
. Physical And Chemical Properties Analysis
“4-Chloro-3-(trifluoromethyl)aniline” is a crystalline substance with a melting point of 35-37 °C (lit.) . Its molecular weight is 195.57 .Scientific Research Applications
Asymmetric Unit Structure and Crystal Networking
The compound is studied in its form as fluazinam, a fungicide, revealing interesting structural properties. The asymmetric unit shows a dihedral angle between the pyridine and benzene ring planes. The crystal structure forms inversion dimers linked by hydrogen bonds and other interactions, creating a three-dimensional network (Youngeun Jeon, Jineun Kim, Sangjin Lee, Tae Ho Kim, 2013).
Vibrational Analysis for NLO Materials
Vibrational analysis using Fourier Transform-Infrared and Fourier Transform-Raman techniques has been applied to similar compounds. These studies are crucial for understanding the effects of substituents on vibrational spectra and their potential use in nonlinear optical (NLO) materials (B. Revathi, V. Balachandran, B. Raja, K. Anitha, M. Kavimani, 2017).
Structural Characterization and Synthesis
The structural characterization of related compounds through various techniques like nuclear magnetic resonance (NMR), infrared (IR), and X-ray diffraction (XRD) analysis provides insights into their geometry and potential applications in material science (M. Mphahlele, Marole M. Maluleka, 2021).
Application in Organic Synthesis
The compound has been used in organic synthesis, such as the facile assembly of 3-((arylsulfonyl)methyl)indolin-2-ones, demonstrating its versatility in chemical reactions (Tong Liu, D. Zheng, Jie Wu, 2017).
Molecular Study for Hyperpolarizability
A quantum mechanical study including spectroscopic analysis (FT-IR, FT-Raman, NMR) was conducted on a similar compound. This research is significant for understanding the hyperpolarizability and electronic properties of the molecule, which are essential parameters in the field of nonlinear optics (S. Muthu, J. Maheswari, 2012).
Safety and Hazards
Future Directions
Trifluoromethyl-containing compounds have been widely used in the agrochemical, pharmaceutical, and functional materials fields . The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of these compounds . It is expected that many novel applications of trifluoromethyl-containing compounds will be discovered in the future .
Properties
IUPAC Name |
4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfonylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF3N2O2S/c13-10-5-7(12(14,15)16)6-18-11(10)21(19,20)9-3-1-8(17)2-4-9/h1-6H,17H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFEPRNMRCPLYLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)C2=C(C=C(C=N2)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801168186 | |
Record name | 4-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfonyl]benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801168186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1221792-42-2 | |
Record name | 4-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfonyl]benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-42-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]sulfonyl]benzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801168186 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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